Cas no 264128-67-8 ((3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate)

(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate is a steroidal derivative characterized by its specific iodinated cholane backbone and diformate functionalization at the 3α and 7α hydroxyl positions. This compound is of interest in synthetic and medicinal chemistry due to its structural modifications, which enhance its utility as an intermediate in the synthesis of bile acid analogs or steroid-based pharmaceuticals. The presence of the iodine atom at the C-24 position offers potential for further functionalization via cross-coupling reactions, while the diformate groups provide a protected form of the diol, facilitating controlled deprotection strategies. Its well-defined stereochemistry ensures reproducibility in research applications.
(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate structure
264128-67-8 structure
Product Name:(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
CAS No:264128-67-8
MF:C26H41IO4
MW:544.505820989609
CID:3925112
PubChem ID:11103537
Update Time:2025-11-04

(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate Chemical and Physical Properties

Names and Identifiers

    • Cholane-3,7-diol, 24-iodo-, diformate, (3a,5b,7a)-
    • Cholane-3,7-diol, 24-iodo-, diformate, (3α,5β,7α)- (9CI)
    • (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
    • 264128-67-8
    • (3alpha,5beta,7alpha)-24-Iodo-cholane-3,7-diol Diformate
    • Inchi: 1S/C26H41IO4/c1-17(5-4-12-27)20-6-7-21-24-22(9-11-26(20,21)3)25(2)10-8-19(30-15-28)13-18(25)14-23(24)31-16-29/h15-24H,4-14H2,1-3H3/t17-,18+,19-,20-,21+,22+,23-,24+,25+,26-/m1/s1
    • InChI Key: WNHHOJCQNCLKCO-WLZWUTLSSA-N
    • SMILES: O([C@@H]1C[C@]2([H])C[C@H](OC=O)CC[C@]2(C)[C@@]2([H])CC[C@@]3([C@@]([H])([C@H](C)CCCI)CC[C@@]3([H])[C@]12[H])C)C=O

Computed Properties

  • Exact Mass: 544.20496Da
  • Monoisotopic Mass: 544.20496Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 52.6Ų

(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I694495-50mg
(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
264128-67-8
50mg
$ 236.00 2023-04-15
TRC
I694495-100mg
(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
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100mg
$ 442.00 2023-04-15
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I694495-250mg
(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
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250mg
$ 1051.00 2023-04-15
TRC
I694495-500mg
(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate
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$ 1800.00 2023-09-07

Additional information on (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate

Comprehensive Overview of (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate (CAS No. 264128-67-8)

(3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate (CAS No. 264128-67-8) is a specialized steroidal derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodinated cholane structure, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the fields of metabolic regulation and molecular imaging.

The molecular structure of (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate features a 24-iodo substitution, which enhances its reactivity and binding affinity. This modification makes it a valuable intermediate in the synthesis of more complex steroidal compounds. The diformate groups at positions 3 and 7 further contribute to its stability and solubility, making it suitable for various experimental and industrial applications. Its CAS No. 264128-67-8 is a critical identifier for researchers sourcing this compound.

One of the most compelling aspects of (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate is its potential in drug discovery. With the growing demand for targeted therapies, this compound's ability to interact with specific receptors and enzymes has made it a subject of intense study. Recent trends in personalized medicine and precision oncology have further highlighted its relevance, as researchers explore its role in modulating metabolic pathways associated with various diseases.

In addition to its pharmaceutical applications, (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate is also utilized in biochemical assays and diagnostic imaging. The presence of the iodine atom allows for its use in radiolabeling techniques, which are essential for tracking biological processes in real-time. This capability aligns with the increasing focus on non-invasive diagnostics and theranostics, where compounds like this serve dual purposes in both diagnosis and treatment.

The synthesis of (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate involves sophisticated chemical processes that ensure high purity and yield. Manufacturers and suppliers often emphasize its GMP compliance and research-grade quality, catering to the stringent requirements of academic and industrial laboratories. The compound's CAS No. 264128-67-8 is frequently referenced in procurement databases, underscoring its importance in the chemical supply chain.

Market dynamics for (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate reflect its niche yet growing demand. As the pharmaceutical industry continues to invest in steroid-based therapeutics, the need for high-quality intermediates like this compound is expected to rise. Analysts predict that advancements in green chemistry and sustainable synthesis will further drive its adoption, reducing environmental impact while maintaining efficacy.

For researchers and professionals seeking detailed information on (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate, its CAS No. 264128-67-8 serves as a reliable identifier. The compound's unique properties and versatile applications make it a valuable asset in both basic research and applied sciences. Whether exploring its role in enzyme inhibition or leveraging its imaging capabilities, this compound continues to inspire innovation across multiple disciplines.

In summary, (3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate (CAS No. 264128-67-8) represents a critical tool in modern chemical and biological research. Its structural features, combined with its broad applicability, position it at the forefront of steroid chemistry and pharmaceutical development. As scientific inquiry progresses, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in healthcare and biotechnology.

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